Cas no 203508-62-7 (Ethanone,1-[(3S)-6-methyl-7-oxabicyclo[4.1.0]hept-3-yl]-)

• Product Name: Ethanone,1-[(3S)-6-methyl-7-oxabicyclo[4.1.0]hept-3-yl]-
• CAS No: 203508-62-7
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 241221
• PubChem ID: 14335125
• Update Time: 2025-04-19

Ethanone,1-[(3S)-6-methyl-7-oxabicyclo[4.1.0]hept-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(3S)-6-methyl-7-oxabicyclo[4.1.0]hept-3-yl]-
• Ethanone, 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)-, (3S)-[partial]- (9CI)
• 203508-62-7
• 1-((3S)-6-Methyl-7-oxabicyclo[4.1.0]heptan-3-yl)ethan-1-one
• SCHEMBL16943995

• Inchi： 1S/C9H14O2/c1-6(10)7-3-4-9(2)8(5-7)11-9/h7-8H,3-5H2,1-2H3/t7-,8?,9?/m0/s1
• InChI Key： VPQYGKRHSKLXJB-UEJVZZJDSA-N
• SMILES： O1C2C[C@@H](C(C)=O)CCC12C

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes